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Compound of Interest

Compound Name: Diethoxyacetonitrile

Cat. No.: B056917

This guide provides essential safety and logistical information for the proper disposal of
diethoxyacetonitrile, tailored for researchers, scientists, and drug development professionals.
The following procedures are based on standard laboratory safety protocols and information
derived from safety data sheets.

Immediate Safety and Hazard Information

Diethoxyacetonitrile is a flammable liquid and is harmful if swallowed, in contact with skin, or
if inhaled.[1][2] It is crucial to handle this chemical with appropriate safety measures in a well-
ventilated area, preferably within a chemical fume hood.[3]

Hazard Classifications:

Flammable Liquid, Category 3[1][2]

Acute Toxicity, Category 4 (Oral, Dermal, Inhalation)[1][2]

Causes serious eye irritation[2]

May cause respiratory irritation[2]
Essential Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side-shields or chemical goggles.
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e Hand Protection: Use chemically resistant gloves (e.g., Butyl rubber, Viton®).

« Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[2]

o Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,
use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
filter (e.g., type ABEK).[1]

First Aid Measures:

o If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse
mouth.[3]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water. Consult a physician.[2][3]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical advice if irritation
persists.[2]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Call a
POISON CENTER or doctor if you feel unwell.[2][3]

Physical and Chemical Properties

The following table summarizes key quantitative data for diethoxyacetonitrile.
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Property Value

CAS Number 6136-93-2[1][4]

Molecular Formula CeH11NO2[4]

Molecular Weight 129.16 g/mol [1][4]
Appearance Liquid[5]

Density 0.929 g/mL at 25 °C[1][5]
Boiling Point 167.7 °C at 773 mmHg[1][5]
Melting Point -19 to -18 °C[1][5]

Flash Point 49 °C (120.2 °F) - closed cup[1]
Refractive Index n20/D 1.4[1][5]

Handling, Storage, and Spill Procedures

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and take precautionary measures against static discharge.[3]

Ground and bond container and receiving equipment.[3]

Storage:

o Store in a well-ventilated place and keep the container tightly closed.[3]
e Keep cool.[3]

» Store in a designated flammables area.[3]
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Spill and Leak Procedures:

Evacuate: Evacuate personnel from the immediate danger area.
o Ventilate: Ensure adequate ventilation.
o Contain: Cover drains to prevent entry into the sewer system.

e Absorb: Use a liquid-absorbent, non-combustible material (e.g., sand, Chemizorb®,
diatomaceous earth) to absorb the spill.[6][7]

o Collect: Collect the absorbed material and place it into an appropriate, labeled container for
disposal.[6][7]

e Clean: Clean the affected area thoroughly.

Diethoxyacetonitrile Disposal Protocol

Disposal of diethoxyacetonitrile must be handled as hazardous waste. Do not dispose of it
down the sink or in regular trash.[8] All disposal procedures should be performed in strict
accordance with local, state, and federal regulations. Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidelines.

Step-by-Step Disposal Methodology:
 Identify and Segregate:
o Identify the waste as diethoxyacetonitrile.
o Segregate it from incompatible materials, such as strong oxidizing agents.|[3]

o Collect waste in a dedicated, compatible container. The container must be in good
condition, compatible with the chemical, and have a secure, tight-fitting lid.[8]

e Labeling:

o Clearly label the waste container as "Hazardous Waste" and list the full chemical name:
"Diethoxyacetonitrile".
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o Indicate the associated hazards (e.g., "Flammable Liquid," "Toxic").

o Attach a completed hazardous waste tag as required by your institution.[8]

» Container Management:
o Keep the waste container closed at all times, except when adding waste.[9]
o Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[9]

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is under
the control of laboratory personnel.[8] The SAA should be in a secondary containment bin.

o Disposal of Empty Containers:

o Empty containers that held diethoxyacetonitrile must be treated as hazardous waste
unless properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or
acetone).[10]

o Collect the rinsate as hazardous waste and manage it with the liquid diethoxyacetonitrile
waste.[10]

o After triple-rinsing, deface or remove the original label, and dispose of the container
according to institutional guidelines for chemically decontaminated glassware or plastic.[8]

 Final Disposal:
o Arrange for pickup of the hazardous waste through your institution's EHS department.

o The ultimate disposal method will be determined by the approved waste disposal facility,
which typically involves incineration at a permitted hazardous waste facility.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
diethoxyacetonitrile waste.
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Caption: Workflow for the safe collection and disposal of diethoxyacetonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Diethoxyacetonitrile: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056917#diethoxyacetonitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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